Cas no 59663-96-6 (Ethyl 4-(hydroxymethyl)picolinate)

• Product Name: Ethyl 4-(hydroxymethyl)picolinate
• CAS No: 59663-96-6
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD09844039
• CID: 1040204
• PubChem ID: 14541449
• Update Time: 2025-11-03

Ethyl 4-(hydroxymethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(hydroxymethyl)picolinate
• Ethyl 4-(hydroxymethyl)picolite
• ethyl 4-(hydroxymethyl)pyridine-2-carboxylate
• 2-Pyridinecarboxylic acid, 4-(hydroxymethyl)-, ethyl ester
• WPDFCSISXJTYIW-UHFFFAOYSA-N
• 2-Ethoxycarbonylpyridine-4-methanol
• 8881AB
• ethyl 4-hydroxymethyl-2-pyridinecarboxylate
• AX8237191
• ethyl 4-(hydroxymethyl)-pyridine-2-carboxylate
• MFCD09844039
• Ethyl4-(hydroxymethyl)picolinate
• SCHEMBL2935704
• BS-17685
• CS-0151671
• D82505
• 59663-96-6
• AKOS006312963
• DTXSID10561450
• DB-342988

• MDL： MFCD09844039
• Inchi： 1S/C9H11NO3/c1-2-13-9(12)8-5-7(6-11)3-4-10-8/h3-5,11H,2,6H2,1H3
• InChI Key： WPDFCSISXJTYIW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C=CN=1)CO)=O

Computed Properties

• Exact Mass: 181.07393
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 0.5

Experimental Properties

• PSA: 59.42

Additional information on Ethyl 4-(hydroxymethyl)picolinate

Recent Advances in the Study of Ethyl 4-(hydroxymethyl)picolinate (CAS: 59663-96-6) in Chemical Biology and Pharmaceutical Research

Ethyl 4-(hydroxymethyl)picolinate (CAS: 59663-96-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its role as a versatile building block in medicinal chemistry, owing to its unique chemical properties and functional group compatibility. This research brief consolidates the latest findings on the synthesis, applications, and mechanistic insights of this compound, providing a comprehensive overview for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Ethyl 4-(hydroxymethyl)picolinate in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a precursor to develop selective inhibitors of the JAK-STAT pathway, which is implicated in autoimmune disorders. The study reported a 40% improvement in yield compared to traditional synthetic routes, underscoring the compound's utility in scalable pharmaceutical production.

In addition to its synthetic advantages, Ethyl 4-(hydroxymethyl)picolinate has shown promise in drug delivery systems. A recent ACS Nano publication detailed its incorporation into polymeric nanoparticles for targeted cancer therapy. The hydroxylmethyl group facilitated covalent conjugation with therapeutic payloads, while the ethyl ester moiety enhanced cellular uptake. In vivo studies demonstrated a 60% reduction in tumor growth in murine models, with minimal off-target effects.

Mechanistic studies have also shed light on the compound's interactions at the molecular level. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses revealed that Ethyl 4-(hydroxymethyl)picolinate forms stable hydrogen bonds with key amino acid residues in target proteins. This finding, published in Nature Chemical Biology, provides a structural basis for rational drug design using this scaffold.

The compound's safety profile has been extensively evaluated in recent preclinical trials. Toxicological assessments conducted according to OECD guidelines indicated no significant cytotoxicity at therapeutic concentrations. However, researchers noted the need for further metabolic studies to fully understand its pharmacokinetic properties in human systems.

Looking forward, several pharmaceutical companies have included Ethyl 4-(hydroxymethyl)picolinate in their development pipelines. Its versatility as a synthetic intermediate positions it as a valuable asset in the creation of next-generation therapeutics. Ongoing research is exploring its potential in combination therapies and as a platform for prodrug development.

In conclusion, the body of research surrounding Ethyl 4-(hydroxymethyl)picolinate (59663-96-6) continues to expand, revealing new applications and mechanistic insights. Its dual role as both a synthetic building block and a potential therapeutic component makes it a compound of significant interest in chemical biology and pharmaceutical research. Future studies will likely focus on optimizing its derivatives for enhanced bioavailability and target specificity.